Cas no 42971-12-0 ((3R,16R)-Vinpocetine)

(3R,16R)-Vinpocetine is a semisynthetic derivative of the alkaloid vincamine, derived from the periwinkle plant (Vinca minor). It is a stereospecific enantiomer of vinpocetine, characterized by its (3R,16R) configuration, which enhances its pharmacological specificity. This compound exhibits selective cerebral vasodilatory and neuroprotective properties, improving microcirculation and oxygen utilization in brain tissue. It acts as a phosphodiesterase type 1 (PDE1) inhibitor, modulating cyclic nucleotide signaling pathways. (3R,16R)-Vinpocetine is studied for its potential applications in cognitive enhancement and cerebrovascular disorders due to its ability to enhance cerebral metabolism and reduce neuronal oxidative stress. Its stereochemical purity ensures consistent bioactivity, making it valuable for research in neurology and pharmacology.

(3R,16R)-Vinpocetine structure

Product Name:(3R,16R)-Vinpocetine

CAS No:42971-12-0

MF:C₂₂H₂₆N₂O₂

MW:350.454045772552

CID:928601

PubChem ID:105066

Update Time:2025-05-27

(3R,16R)-Vinpocetine Chemical and Physical Properties

Names and Identifiers

- ethyl apovincaminate
- (-)-Ethyl apovincaminate
- (-)-Apovincaminic acid ethyl ester
- C22H26N2O2
- Kavinton
- (-)-Vinpocetine
- (?)-Ethyl apovincaminate
- NCGC0
- F19311
- CAS-42971-09-5
- NCGC00018204-03
- ETHYL (41R,13AR)-13A-ETHYL-2,3,41,5,6,13A-HEXAHYDRO-1H-INDOLO[3,2,1-DE]PYRIDO[3,2,1-IJ][1,5]NAPHTHYRIDINE-12-CARBOXYLATE
- Eburnamenine-14-carboxylic acid, ethyl ester
- NCGC00016085-01
- NCGC00016854-03
- ETHYL(41R,13AR)-13A-ETHYL-2,3,41,5,6,13A-HEXAHYDRO-1H-INDOLO[3,2,1-DE]PYRIDO[3,2,1-IJ][1,5]NAPHTHYRIDINE-12-CARBOXYLATE
- NCGC00018204-01
- NCGC00018204-02
- Tocris-0757
- DTXSID10904848
- ethyl (15R,19R)-15-ethyl-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),16-pentaene-17-carboxylate
- SCHEMBL160952
- NCGC00016854-01
- (3R,16R)-Vinpocetine
- CHEMBL1360725
- NCGC00021727-02
- Lopac-V-6383
- 42971-12-0
- Inchi： 1S/C22H26N2O2/c1-3-22-11-7-12-23-13-10-16-15-8-5-6-9-17(15)24(19(16)20(22)23)18(14-22)21(25)26-4-2/h5-6,8-9,14,20H,3-4,7,10-13H2,1-2H3/t20-,22+/m0/s1
- InChI Key： DDNCQMVWWZOMLN-RBBKRZOGSA-N
- SMILES： O(CC)C(C1=C[C@@]2(CC)CCCN3CCC4C5C=CC=CC=5N1C=4[C@H]32)=O

Computed Properties

Exact Mass: 350.199428076g/mol
Monoisotopic Mass: 350.199428076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 617
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.5
XLogP3: 4.1

(3R,16R)-Vinpocetine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	V756955-25mg	(3R,16R)-Vinpocetine	42971-12-0		25mg	$ 31000.00	2023-09-05
TRC	V756955-50mg	(3R,16R)-Vinpocetine	42971-12-0		50mg	$30268.00	2023-05-17
TRC	V756955-100mg	(3R,16R)-Vinpocetine	42971-12-0		100mg	$54467.00	2023-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1735854-1g	Ethyl (4(1)r,13ar)-13a-ethyl-2,3,4(1),5,6,13a-hexahydro-1h-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate	42971-12-0	98%	1g	￥7173.00	2024-05-14